Cas no 1105190-70-2 (2-(4-methoxybenzamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid)

• Product Name: 2-(4-methoxybenzamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• CAS No: 1105190-70-2
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 6216319
• PubChem ID: 44116811
• Update Time: 2025-11-07

2-(4-methoxybenzamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxybenzamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• 2-[(4-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• SCHEMBL3167505
• F2158-0348
• AKOS005206554
• 1105190-70-2
• 2-(4-methoxybenzamido)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylic acid

• Inchi： 1S/C16H16N2O4S/c1-22-10-7-5-9(6-8-10)14(19)18-16-17-13-11(15(20)21)3-2-4-12(13)23-16/h5-8,11H,2-4H2,1H3,(H,20,21)(H,17,18,19)
• InChI Key： UDNRYFQMFXYXQD-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)OC)=O)=NC2=C1CCCC2C(=O)O

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-methoxybenzamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

Research Briefing on 2-(4-methoxybenzamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS: 1105190-70-2)

Recent studies on 2-(4-methoxybenzamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS: 1105190-70-2) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its benzothiazole core and methoxybenzamide moiety, has garnered attention due to its unique physicochemical properties and biological activity. Researchers have focused on its synthesis, structural optimization, and pharmacological evaluation, aiming to explore its applications in targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of protein-protein interactions (PPIs) in inflammatory pathways. The research team employed molecular docking and dynamic simulations to demonstrate its binding affinity with key inflammatory mediators, such as NF-κB and TNF-α. Experimental validation using in vitro assays confirmed its inhibitory effects at micromolar concentrations, suggesting its potential as an anti-inflammatory agent. Further pharmacokinetic studies indicated moderate bioavailability and metabolic stability, prompting ongoing optimization efforts to enhance its drug-like properties.

In parallel, a separate study explored the compound's applicability in oncology. Preclinical trials revealed that derivatives of 2-(4-methoxybenzamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid exhibited selective cytotoxicity against certain cancer cell lines, including breast and colorectal carcinomas. Mechanistic studies suggested that these effects were mediated through the induction of apoptosis and cell cycle arrest, potentially via the modulation of cyclin-dependent kinases (CDKs). These findings were published in Bioorganic & Medicinal Chemistry Letters, underscoring the compound's versatility as a multi-target therapeutic candidate.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as solubility, off-target effects, and scalable synthesis require further investigation. Current efforts are directed toward structural modifications, including the introduction of hydrophilic groups and the exploration of prodrug strategies, to address these limitations. Collaborative research initiatives between academia and industry are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 2-(4-methoxybenzamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual potential in inflammation and oncology highlights the importance of continued research to unlock its full therapeutic value. Future studies should prioritize in vivo efficacy and safety profiling to bridge the gap between bench and bedside.